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Based on the search results, the following hazard information and basic properties were found:

Property / Hazard Description

CAS Registry Number 5587-42-8 [1]

Molecular Formula C₃H₃N₂Na [1]

GHS Hazard Statements H302, H314, H360D [2]

| Hazard Description | H302: Harmful if swallowed. H314: Causes severe skin burns and eye damage.

H360D: May harm an unborn child [2]. | | Recommended Precautions | P263, P270, P280, P301+P310,

P305+P351+P338, P308+P313 [2] |

The precautionary statements recommend avoiding contact during pregnancy/breastfeeding (P270), not

breathing dust (P280), and specific first-aid measures for ingestion (P301+P310) and contact with eyes

(P305+P351+P338) [2].
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The diagram below outlines a general workflow for handling hazardous chemicals like sodium imidazole,

based on standard laboratory safety practices.
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Frequently Asked Questions

What is the recommended storage condition for sodium imidazole? The search results do not

provide specific storage guidelines for sodium imidazole. A complete Safety Data Sheet (SDS) should

be consulted for this critical information, which typically includes requirements for temperature,

humidity, and incompatible materials.

What should I do in case of a sodium imidazole spill? General procedures for corrosive solids

(P280) should be followed. This includes wearing protective equipment, isolating the area, and using

appropriate absorbent materials. The specific spill cleanup procedure should be detailed in the SDS.

Is sodium imidazole compatible with common laboratory solvents? No information on chemical

compatibility was found in the search results. The SDS should be referenced for a list of incompatible

substances and required storage conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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